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Potassium Chlorate vs. KCl₃

The search for "KCl₃" may be a confusion with the chemically stable and industrially significant compound

potassium chlorate, which has the formula KClO₃ [1] [2] [3].

Chemical Formula: KClO₃ indicates one potassium (K) atom, one chlorine (Cl) atom, and three
oxygen (O) atoms.

Stability of KCl₃: A compound with a formula of KCl₃ would imply three chlorine atoms bonded to a
single potassium atom. This is not a common or stable configuration under standard conditions.

Potassium typically forms a +1 ion (K⁺), and chlorine forms a -1 ion (Cl⁻), leading to simple 1:1 ionic
compounds like potassium chloride (KCl). A compound with a 1:3 ratio does not align with common

oxidation states.

Properties and Structure of Potassium Chlorate (KClO₃)

For reference, here are the key characteristics of potassium chlorate (KClO₃).

Property Description

Chemical Formula KClO₃ [1] [2] [3]

Molar Mass 122.55 g/mol [1] [2]
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Property Description

Crystal System Monoclinic [1] [2]

Density 2.32 g/cm³ [1] [2]

Melting Point 356 °C [1] [2]

Appearance White crystalline solid or powder [1] [2] [3]

Solubility in Water Increases with temperature (e.g., 8.15 g/100 mL at 25°C) [1]

Primary Hazard Strong oxidizing agent [1] [2] [3]

Experimental Analysis of Crystal Structure

The crystal structure of a compound like KClO₃ is typically determined using X-ray diffraction (XRD)

techniques [4] [5]. The following workflow outlines a general experimental protocol for structure

determination, applicable to various crystalline materials.
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Experimental workflow for crystal structure determination via X-ray diffraction.

Sample Preparation: For the highest accuracy, a single, high-quality crystal is mounted on the

diffractometer [5]. Powdered samples can also be used for phase identification and other analyses
[5].

Data Collection: The sample is exposed to a beam of X-rays. The resulting diffraction pattern is
captured by a detector [5]. For example, one study used a "Saturn 944+ CCD detector on a Rigaku

007 HF+ rotating anode X-ray source" [5].
Data Processing: Specialized software processes the raw diffraction data to determine the initial

model of the crystal structure, including the arrangement of atoms within the unit cell [4] [5].
Structure Refinement: The initial model is refined to best fit the experimental data, resulting in

precise parameters for atomic positions, bond lengths, and bond angles [4].

Suggested Research Directions
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To find information on the structure of similar compounds, you can:

Search for established compounds like potassium chlorate (KClO₃) or potassium chloride
(KCl).
Consult specialized databases such as the Inorganic Crystal Structure Database (ICSD) or the
Cambridge Structural Database (CSD).

Review literature on related materials, as the search results included studies on the structure of
aqueous potassium chloride solutions and other complex crystals [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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